Cas no 2097912-07-5 (3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide)

• Product Name: 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide
• CAS No: 2097912-07-5
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 5468845
• Update Time: 2025-06-11

3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide
• 5-(3-methoxyphenyl)-2-methyl-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]pyrazole-3-carboxamide

• Inchi： 1S/C21H24N4O2S/c1-24-20(11-19(23-24)16-4-3-5-18(10-16)27-2)21(26)22-17-6-8-25(13-17)12-15-7-9-28-14-15/h3-5,7,9-11,14,17H,6,8,12-13H2,1-2H3,(H,22,26)
• InChI Key： SDJXAFCLMWETPJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(C1=CC(C2C=CC=C(C=2)OC)=NN1C)=O

Computed Properties

• Exact Mass: 396.16199719 g/mol
• Monoisotopic Mass: 396.16199719 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.6
• Molecular Weight: 396.5

Additional information on 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide

Comprehensive Analysis of 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide (CAS No. 2097912-07-5)

The compound 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide (CAS No. 2097912-07-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a pyrazole core, a methoxyphenyl moiety, and a thiophene-containing side chain, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its interaction with key protein targets.

In recent years, the demand for novel heterocyclic compounds like 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide has surged due to their versatility in drug design. The pyrazole-carboxamide scaffold, in particular, is known for its bioactivity and has been explored in the development of therapeutics for conditions such as inflammation, metabolic disorders, and neurological diseases. This compound's thiophene and pyrrolidine components further enhance its pharmacological profile, offering improved binding affinity and selectivity.

One of the most frequently searched questions in the scientific community is: "What are the potential applications of pyrazole-carboxamide derivatives in modern medicine?" This reflects the growing interest in leveraging such compounds for targeted therapies. 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. Its CAS No. 2097912-07-5 is often referenced in patents and research papers, highlighting its commercial and academic significance.

Another hot topic in the field is the role of small-molecule modulators in precision medicine. The compound's ability to interact with specific receptors or enzymes makes it a valuable tool for studying disease mechanisms. For instance, its methoxyphenyl group could influence pharmacokinetics, while the thiophene-methylpyrrolidine segment may contribute to its metabolic stability. These attributes align with the current trend of designing next-generation therapeutics with improved efficacy and safety profiles.

From a synthetic chemistry perspective, the preparation of 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. Researchers often optimize these processes to achieve high yields and purity, which are essential for preclinical studies. The compound's CAS No. 2097912-07-5 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among scientists.

In conclusion, 3-(3-methoxyphenyl)-1-methyl-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1H-pyrazole-5-carboxamide represents a fascinating area of research with broad implications for drug development. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of personalized medicine and targeted drug delivery. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.